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Introduction
[¹¹C]PBR28 is a second-generation positron emission tomography (PET) radioligand that

targets the 18 kDa translocator protein (TSPO), a biomarker for neuroinflammation.[1][2]

Accurate quantification of [¹¹C]PBR28 uptake is crucial for understanding the role of

neuroinflammation in various neurological and psychiatric disorders. Image reconstruction is a

critical step in the PET data analysis pipeline that can significantly impact the quantitative

accuracy and overall quality of the final images.

These application notes provide a detailed overview of the recommended image reconstruction

parameters for achieving optimal results with [¹¹C]PBR28 PET imaging. The protocols and

recommendations are based on a comprehensive review of the current literature and are

intended to serve as a guide for researchers and clinicians working with this valuable

neuroinflammation tracer.

Data Acquisition and Reconstruction Parameters
The choice of data acquisition and image reconstruction parameters can vary depending on the

PET scanner, the specific research question, and the patient population. The following tables

summarize the commonly used parameters in [¹¹C]PBR28 PET studies.

Table 1: Data Acquisition Parameters for [¹¹C]PBR28 PET
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Parameter Typical Value/Range Notes

Radiotracer Dose ~300 MBq

The injected dose may be

adjusted based on local

regulations and patient

characteristics.[3]

Acquisition Mode 3D List Mode

3D acquisition is standard for

modern PET scanners, offering

higher sensitivity.[3]

Scan Duration 60-120 minutes

90-minute dynamic scans are

common.[1] Shorter scans (60

minutes) may be sufficient to

minimize the contribution of

radiometabolites.[1]

Dynamic Framing Variable

A typical framing schedule is

8x15s, 3x1min, 5x2min,

5x5min, 5x10min.[3]

Attenuation Correction CT or MR-based

Attenuation correction is

essential for accurate

quantification.[3][4]

Scatter Correction Required

Scatter correction should be

applied during reconstruction.

[3]

Table 2: Image Reconstruction Parameters for [¹¹C]PBR28 PET
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Parameter Algorithm
Typical
Value/Range

Notes

Reconstruction

Algorithm

Filtered Back

Projection (FBP)
-

A common and fast

reconstruction

method.[3][5]

Ordered Subset

Expectation

Maximization (OSEM)

-

An iterative algorithm

that can improve

image quality but is

more computationally

intensive.[6][7]

Iterations (for OSEM) - 2-4

The optimal number of

iterations is a trade-off

between image

convergence and

noise amplification.[8]

Subsets (for OSEM) - 16-28

The number of

subsets affects the

speed of

reconstruction and

image noise.[9]

Post-Reconstruction

Filter
Gaussian FWHM: 2-8 mm

A Gaussian filter is

commonly used to

reduce image noise.

[4][5] The optimal

FWHM depends on

the desired balance

between spatial

resolution and noise.

Voxel Size -
2x2x2 mm³ to 4x4x2

mm³

The voxel size of the

reconstructed image.

[10][11]
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I. Patient Preparation and Radiotracer Administration
Patient Screening: Screen patients for TSPO genotype (rs6971 polymorphism), as it

significantly affects [¹¹C]PBR28 binding affinity. High-affinity binders (HABs) and mixed-

affinity binders (MABs) are typically included in studies, while low-affinity binders (LABs) may

be excluded due to low signal.[1]

Informed Consent: Obtain written informed consent from all participants.

Pre-Scan Instructions: Instruct patients to fast for at least 4 hours prior to the scan.

Catheter Placement: Place an intravenous catheter for radiotracer injection and, if required

for kinetic modeling, an arterial line for blood sampling.

Radiotracer Injection: Administer a bolus injection of [¹¹C]PBR28 (target dose ~300 MBq).[3]

II. PET Scan Acquisition
Patient Positioning: Position the patient comfortably in the PET scanner with the head

stabilized to minimize motion.

Attenuation Scan: Perform a low-dose CT or an MR-based attenuation scan prior to the

emission scan.[3]

Emission Scan: Start the dynamic PET scan simultaneously with the radiotracer injection.

Acquire data in 3D list mode for 60-120 minutes.[1][3]

Arterial Blood Sampling (for kinetic modeling): If performing full kinetic modeling, collect

arterial blood samples throughout the scan to measure the arterial input function and

radiometabolite fractions.

III. Image Reconstruction
Motion Correction: If significant head motion occurred during the scan, perform motion

correction on the dynamic PET data.

Reconstruction: Reconstruct the dynamic PET images using either FBP or OSEM.
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For FBP: Apply appropriate filters.

For OSEM: A common starting point is 2-4 iterations and 16-28 subsets.

Corrections: Apply corrections for attenuation, scatter, and radioactive decay.[3]

Post-Filtering: Apply a Gaussian post-reconstruction filter (e.g., with a 4-6 mm FWHM) to

reduce image noise. The choice of filter size is a trade-off between noise reduction and

preservation of spatial resolution.[7]

IV. Data Analysis
Kinetic Modeling (Gold Standard):

Use a two-tissue compartmental model (2TCM) with an arterial input function to estimate

the total volume of distribution (VT).[1]

Consider using a 2TCM with an additional compartment for vascular binding (2TCM-1K) to

improve quantification, as TSPO is also expressed in the endothelium.[12]

Semi-Quantitative Analysis:

Calculate Standardized Uptake Value (SUV) images, typically from data acquired between

60 and 90 minutes post-injection.[4]

To reduce inter-subject variability, calculate the Standardized Uptake Value Ratio (SUVR)

by normalizing the SUV images to a pseudo-reference region, such as the cerebellum or

the whole brain.[2]
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Caption: Experimental workflow for a [¹¹C]PBR28 PET study.
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Caption: The two-tissue compartmental model (2TCM) for [¹¹C]PBR28.

Conclusion
Optimal image reconstruction of [¹¹C]PBR28 PET data is essential for the accurate

quantification of neuroinflammation. While there is no single set of "perfect" reconstruction

parameters, the guidelines and protocols outlined in these application notes provide a strong

foundation for obtaining high-quality, reliable data. Researchers should carefully consider the

specific goals of their study and the capabilities of their imaging equipment when selecting

reconstruction parameters. For quantitative studies, full kinetic modeling using a two-tissue

compartmental model is the recommended approach. For semi-quantitative analysis, SUVR

with a pseudo-reference region can provide robust results. Adherence to standardized

protocols will improve the comparability of findings across different research centers and

accelerate the application of [¹¹C]PBR28 PET in clinical research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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